Cas no 1261782-05-1 (2,2'-Dichloro-6'-fluoropropiophenone)

• Product Name: 2,2'-Dichloro-6'-fluoropropiophenone
• CAS No: 1261782-05-1
• MF: C₉H₇Cl₂FO
• MW: 221.055684328079
• CID: 4938482
• Update Time: 2025-07-23

2,2'-Dichloro-6'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dichloro-6'-fluoropropiophenone

• Inchi： 1S/C9H7Cl2FO/c1-5(10)9(13)8-6(11)3-2-4-7(8)12/h2-5H,1H3
• InChI Key： VWHZSLCERWOWEK-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=CC=1Cl)F)=O

Computed Properties

• Exact Mass: 219.9857984 g/mol
• Monoisotopic Mass: 219.9857984 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 221.05

Additional information on 2,2'-Dichloro-6'-fluoropropiophenone

Comprehensive Overview of 2,2'-Dichloro-6'-fluoropropiophenone (CAS No. 1261782-05-1): Properties, Applications, and Industry Insights

2,2'-Dichloro-6'-fluoropropiophenone (CAS No. 1261782-05-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This fluorinated propiophenone derivative exhibits distinct reactivity patterns, making it valuable for synthesizing complex molecules. The compound's molecular formula, C9H7Cl2FO, combines halogen and fluorine substituents, enabling selective transformations in modern synthetic methodologies.

Recent studies highlight the growing demand for halogenated aromatic ketones like 2,2'-Dichloro-6'-fluoropropiophenone in medicinal chemistry. Researchers particularly value its role as a versatile synthetic intermediate for developing bioactive molecules. The fluorine atom at the 6' position enhances metabolic stability in target compounds—a key consideration in drug design. Meanwhile, the dichloro substitution pattern facilitates further functionalization through cross-coupling reactions, addressing common queries about "fluorinated building blocks for drug discovery" in scientific literature.

From a technical perspective, 1261782-05-1 demonstrates notable physicochemical characteristics. Its crystalline form typically shows a melting point range between 98-102°C, with moderate solubility in polar organic solvents—a property frequently investigated in "solvent optimization for halogenated ketones" studies. Analytical data from HPLC and GC-MS confirm high purity grades (>98%) available for research purposes, meeting stringent requirements for pharmaceutical intermediates.

The compound's safety profile has been systematically evaluated, with SDS documentation available for proper handling procedures. Unlike simpler propiophenones, the dichloro-fluorinated variant requires specific storage conditions (recommended 2-8°C under inert atmosphere) to maintain stability—a practical consideration often searched as "storage guidelines for halogenated propiophenones". These protocols ensure optimal shelf life while preventing decomposition that could affect downstream applications.

Industrial applications of 2,2'-Dichloro-6'-fluoropropiophenone extend beyond pharmaceuticals. Material scientists employ it as a precursor for specialty polymers with enhanced thermal resistance—addressing the trending search term "fluorinated monomers for high-performance materials". The compound's ability to participate in controlled polymerization reactions makes it valuable for creating coatings with improved weatherability, a property increasingly demanded in automotive and aerospace sectors.

Environmental considerations surrounding halogenated organic compounds have spurred innovation in green chemistry approaches. Recent patents disclose catalytic methods for incorporating CAS 1261782-05-1 into molecular structures with reduced waste generation—responding to industry searches for "sustainable synthesis of fluorinated intermediates". These advancements align with global initiatives promoting atom-efficient processes while maintaining the compound's synthetic utility.

Quality control protocols for 2,2'-Dichloro-6'-fluoropropiophenone emphasize comprehensive characterization. Modern analytical techniques including NMR spectroscopy (particularly 19F-NMR) and high-resolution mass spectrometry provide definitive structural confirmation—addressing common quality assurance questions in research forums. Batch-to-batch consistency is ensured through rigorous HPLC monitoring of characteristic peaks at 214 nm and 254 nm wavelengths.

Emerging research directions explore the compound's potential in agrochemical development, particularly as a scaffold for novel crop protection agents. The fluorine-chlorine combination demonstrates favorable interactions with biological targets, as evidenced by recent studies on "structure-activity relationships of halogenated phenones". This application area responds to growing agricultural needs while leveraging the compound's established synthetic accessibility.

Supply chain dynamics for 1261782-05-1 reflect specialized manufacturing requirements. Current market analyses indicate stable availability through certified fine chemical suppliers, with packaging options ranging from gram-scale for research to kilogram quantities for process development—addressing frequent procurement queries. Regulatory compliance documentation including Certificates of Analysis (CoA) and REACH registration status supports global distribution.

Future prospects for 2,2'-Dichloro-6'-fluoropropiophenone appear promising as synthetic methodologies evolve. The compound's role in photoredox catalysis and continuous flow chemistry applications represents an active research frontier—topics generating increasing scholarly attention. These developments position CAS 1261782-05-1 as a sustainable choice for next-generation synthetic strategies in academic and industrial settings alike.